Cas no 2549041-84-9 (N-[1-(5-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide)

• Product Name: N-[1-(5-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide
• CAS No: 2549041-84-9
• MF: C₁₂H₁₆N₄O₂S
• MW: 280.346040725708
• CID: 5314064
• PubChem ID: 154882933
• Update Time: 2025-06-09

N-[1-(5-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(5-Cyano-2-pyridinyl)-3-pyrrolidinyl]-N-methylmethanesulfonamide
• 2549041-84-9
• AKOS040730021
• N-[1-(5-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide
• F6788-9112

• Inchi： 1S/C12H16N4O2S/c1-15(19(2,17)18)11-5-6-16(9-11)12-4-3-10(7-13)8-14-12/h3-4,8,11H,5-6,9H2,1-2H3
• InChI Key： YNMRVUCLCQPPNS-UHFFFAOYSA-N
• SMILES： S(C)(N(C)C1CN(C2C=CC(C#N)=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 280.09939694g/mol
• Monoisotopic Mass: 280.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 490.8±55.0 °C(Predicted)
• pka: 3.61±0.29(Predicted)

Additional information on N-[1-(5-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide

N-[1-(5-Cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide (CAS No. 2549041-84-9): An Emerging Compound in Medicinal Chemistry

N-[1-(5-Cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide (CAS No. 2549041-84-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as CMPD-A in recent literature, has been extensively studied for its pharmacological properties and biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential therapeutic applications of this compound.

The chemical structure of N-[1-(5-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide is characterized by a pyrrolidine ring substituted with a 5-cyanopyridin-2-yl group and a methylsulfonamide moiety. The presence of these functional groups imparts unique physicochemical properties to the molecule, making it an attractive candidate for drug development. The cyanopyridine moiety is known for its ability to form strong hydrogen bonds and π-stacking interactions, which can enhance the compound's binding affinity to target proteins.

The synthesis of N-[1-(5-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide has been reported in several studies. One common synthetic route involves the reaction of 5-cyanopyridine with an appropriate pyrrolidine derivative, followed by methylation and sulfonation steps. This multi-step process allows for the precise control of the compound's structure and purity, ensuring its suitability for further biological evaluation.

Recent research has focused on the biological activities of N-[1-(5-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide. Studies have shown that this compound exhibits potent inhibitory effects on various kinases, particularly those involved in cancer signaling pathways. For instance, it has been demonstrated to inhibit the activity of PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in many types of cancer. This inhibition can lead to reduced cell proliferation and increased apoptosis in cancer cells, making it a promising candidate for anticancer therapy.

In addition to its anticancer properties, N-[1-(5-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide has also shown potential in other therapeutic areas. For example, it has been found to modulate the activity of G protein-coupled receptors (GPCRs), which are important targets for treating neurological disorders such as Parkinson's disease and Alzheimer's disease. The ability of this compound to interact with multiple biological targets suggests its broad therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[1-(5-cyanopyridin-2-yl)pyrrolidin-3-yl)-N-methylmethanesulfonamide in various disease models. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good pharmacokinetic properties and minimal side effects. These findings have paved the way for further clinical development and potential approval as a novel therapeutic agent.

The future outlook for N-[1-(5-cyanopyridin-2-yl)pyrrolidin-3-yl)-N-methylmethanesulfonamide is highly promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop more efficient synthetic methods to scale up production for clinical use.

In conclusion, N-[1-(5-cyanopyridin-2-yl)pyrrolidin-3-yl)-N-methylmethanesulfonamide (CAS No. 2549041-84-9) represents a significant advancement in medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for drug development across multiple therapeutic areas. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a crucial role in advancing medical treatments and improving patient outcomes.